Cas no 134720-13-1 ({(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol)
134720-13-1 structure
Product Name:{(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol
CAS No:134720-13-1
MF:C16H25N5O2
MW:319.40200304985
CID:1236355
PubChem ID:452958
Update Time:2025-04-20
{(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol Chemical and Physical Properties
Names and Identifiers
-
- {(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol
- Adenosine, 2',3'-dideoxy-N-hexyl-
- [(2S,5R)-5-[6-(hexylamino)purin-9-yl]oxolan-2-yl]methanol
- 134720-13-1
- DTXSID70158906
- N-6 n-Hexyl ddA deriv.
- [(2S,5R)-5-[6-(hexylamino)purin-9-yl]tetrahydrofuran-2-yl]methanol
- 9-.beta.-D-2',3'-Dideoxyribofuranosyl N(6)-n-hexylaminopurine
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- Inchi: 1S/C16H25N5O2/c1-2-3-4-5-8-17-15-14-16(19-10-18-15)21(11-20-14)13-7-6-12(9-22)23-13/h10-13,22H,2-9H2,1H3,(H,17,18,19)/t12-,13+/m0/s1
- InChI Key: KFLVZRNCRCQSQF-QWHCGFSZSA-N
- SMILES: O1[C@H](CO)CC[C@@H]1N1C=NC2C(=NC=NC1=2)NCCCCCC
Computed Properties
- Exact Mass: 319.20082506g/mol
- Monoisotopic Mass: 319.20082506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 85.1Ų
{(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
134720-13-1 ({(2S,5R)-5-[6-(hexylamino)-9H-purin-9-yl]tetrahydrofuran-2-yl}methanol) Related Products
- 120503-31-3(Adenosine,N-cyclopropyl-2',3'-dideoxy- (9CI))
- 147218-60-8(N6-(6-Aminohexyl)-2’-deoxyadenosine)
- 118191-22-3(2-Furanmethanol,5-[6-(cyclohexylamino)-9H-purin-9-yl]tetrahydro-, (2S-trans)- (9CI))
- 120503-28-8(2-Furanmethanol,tetrahydro-5-[6-(1-piperidinyl)-9H-purin-9-yl]-, (2S-cis)- (9CI))
- 111863-61-7(Adenosine,N,N''-1,6-hexanediylbis- (9CI))
- 111863-65-1(Adenosine,N,N''-1,12-dodecanediylbis- (9CI))
- 111863-62-8(Adenosine,N,N''-1,8-octanediylbis- (9CI))
- 120503-35-7(Adenosine,2',3'-dideoxy-N-ethyl-)
- 111863-56-0(Adenosine,N-(8-aminooctyl)- (9CI))
- 15824-83-6(Adenosine, N-hexyl-(8CI,9CI))
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